Cas no 1204-52-0 (Benzoic acid,2-[(2-aminoethyl)dithio]-)

Benzoic acid,2-[(2-aminoethyl)dithio]- structure
1204-52-0 structure
Product name:Benzoic acid,2-[(2-aminoethyl)dithio]-
CAS No:1204-52-0
MF:C9H11NO2S2
MW:229.31914
CID:182384
PubChem ID:14559

Benzoic acid,2-[(2-aminoethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(2-aminoethyl)dithio]-
    • 2-(2-azaniumylethyldisulfanyl)benzoate
    • BENZOIC ACID, 2-(2-AMINOETHYLDITHIO)-, inner salt
    • 1204-52-0
    • 2-(2-Aminoethyldithio)benzoic acid inner salt
    • Inchi: InChI=1S/C9H11NO2S2/c10-5-6-13-14-8-4-2-1-3-7(8)9(11)12/h1-4H,5-6,10H2,(H,11,12)
    • InChI Key: MDWMGDVMLUFHTD-UHFFFAOYSA-N
    • SMILES: NCCSSC1C=CC=CC=1C(O)=O

Computed Properties

  • Exact Mass: 265
  • Monoisotopic Mass: 265
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.38
  • Boiling Point: 381.6°C at 760 mmHg
  • Flash Point: 184.6°C
  • Refractive Index: 1.671

Benzoic acid,2-[(2-aminoethyl)dithio]- Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://www.szgeneleebio.com/
Suzhou Genelee Bio-Technology Co., Ltd.
河南东延药业有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
河南东延药业有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
Suzhou Senfeida Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
Amadis Chemical Company Limited